(5-{1-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-5-yl)methyl]-1H-imidazol-2-yl}-2-furyl)methanol

• IUPAC Name: [5-[1-[(2,2-dimethyl-3H-1-benzofuran-5-yl)methyl]imidazol-2-yl]furan-2-yl]methanol
• InChI: InChI=1S/C19H20N2O3/c1-19(2)10-14-9-13(3-5-16(14)24-19)11-21-8-7-20-18(21)17-6-4-15(12-22)23-17/h3-9,22H,10-12H2,1-2H3
• InChI Key: ALVPAXLBGIQDCG-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C=CC(=C2)CN3C=CN=C3C4=CC=C(O4)CO)C
• Molecular Formula: C19H20N2O3
• Molecular Weight: 324.4 g/mol

Description

Benzofuran is a heterocyclic compound that is ubiquitous in nature. It has been found to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. Imidazole is a planar five-membered ring. It is a part of many important biologically active compounds, including the amino acid histidine, which is a part of many enzymes.

Synthesis Analysis

Benzofuran compounds can be synthesized through various methods. One method involves a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The molecular structure of benzofuran consists of a fused five-membered and six-membered ring, with an oxygen atom in the five-membered ring. Imidazole is a five-membered planar ring, which includes two nitrogen atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, benzofuran is a colorless liquid at room temperature with a pleasant odor.

Mechanism of Action

The mechanism of action of benzofuran and imidazole compounds can vary widely depending on their specific structures and the biological targets they interact with. For example, some benzofuran derivatives have been found to have anti-hepatitis C virus activity.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. For example, some benzofuran and imidazole compounds can be harmful if swallowed, inhaled, or if they come into contact with the skin.

Future Directions

Benzofuran and imidazole compounds are areas of active research due to their wide range of biological activities and potential applications in drug discovery. Future research will likely continue to explore new synthetic methods and potential applications for these compounds.